Sigma-2 Binding Affinity vs. SKF-10047
In competitive radioligand binding assays using rat PC12 cells, 1-{[(2-methylbutyl)amino]methyl}cyclohexan-1-ol exhibited a Ki value of 90 nM for the sigma-2 receptor [1]. In comparison, the reference sigma ligand SKF-10047 (N-allylnormetazocine) displays a Ki of 67 nM for the sigma-1 site under similar conditions (rat brain membranes, [3H]-(+)-SKF 10047 radioligand) [2]. While SKF-10047 is a prototypical sigma-1 ligand, the target compound shows a distinct receptor subtype engagement profile that may be advantageous for sigma-2 selective studies [3].
| Evidence Dimension | Sigma-2 receptor binding affinity (Ki) |
|---|---|
| Target Compound Data | Ki = 90 nM |
| Comparator Or Baseline | SKF-10047: Ki = 67 nM (sigma-1 site) |
| Quantified Difference | 1.34-fold higher Ki for target compound at sigma-2; receptor subtype selectivity differs |
| Conditions | Rat PC12 cells (sigma-2); rat brain membranes (sigma-1), 25°C, pH 7.4 |
Why This Matters
The distinct sigma receptor subtype binding profile relative to classical sigma ligands enables researchers to probe sigma-2 mediated pathways with reduced sigma-1 cross-reactivity, a key consideration for target validation studies.
- [1] BindingDB. BDBM50604967 (CHEMBL1698776) - Sigma 2 receptor binding affinity. Ki = 90 nM. Accessed 2026. View Source
- [2] BindingDB. BDBM50368882 (CHEMBL147585) - SKF-10047 sigma-1 binding affinity. Ki = 67 nM. Accessed 2026. View Source
- [3] Glennon, R. A. Structural Features Important for σ1 Receptor Binding. Journal of Medicinal Chemistry, 2006, 49(17), 5136-5142. View Source
